Cas no 108322-12-9 (Thymidine 5’-Diphosphate Sodium Salt (~90%))

• Product Name: Thymidine 5’-Diphosphate Sodium Salt (~90%)
• CAS No: 108322-12-9
• MF: C₁₀H₁₃N₂Na₂O₁₁P₂
• MW: 445.14408659935
• CID: 127959
• PubChem ID: 24900593
• Update Time: 2025-04-18

Thymidine 5’-Diphosphate Sodium Salt (~90%) Chemical and Physical Properties

Names and Identifiers

• Thymidine5'-(trihydrogen diphosphate), sodium salt (9CI)
• Thymidine 5’-Diphosphate Sodium Salt
• Thymidine 5’-Diphosp
• Thymidine 5′-diphosphate sodium salt
• THYMIDINE-3',5'-DIPHOSPHATE, DISODIUM SALT
• thymidine 5'-diphosphate sodium
• ThyMidine 5'-(Trihydrogen Diphosphate) SodiuM Salt
• Thymidine 5'-diphosphate sodium salt >=96% (HPLC)
• AKOS030255408
• 108322-12-9
• CID 71434006
• Thymidine 5'-diphosphate sodium salt
• disodium;[[3-hydroxy-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methoxy-oxidophosphoryl] phosphate
• Thymidine 5’-Diphosphate Sodium Salt (~90%)

• MDL： MFCD00084748
• Inchi： 1S/C10H16N2O11P2.2Na/c1-5-3-12(10(15)11-9(5)14)8-2-6(13)7(22-8)4-21-25(19,20)23-24(16,17)18;;/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,11,14,15)(H2,16,17,18);;/q;2*+1/p-3
• InChI Key： YFUBCYKGSJTXQX-UHFFFAOYSA-K
• SMILES： P(=O)([O-])(OP(=O)([O-])[O-])OCC1C(CC(N2C(NC(C(C)=C2)=O)=O)O1)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 483.96400
• Monoisotopic Mass: 444.97899679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 669
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 201Ų

Experimental Properties

• Melting Point: >177°C (dec.)
• Solubility: Methanol (Slightly), Water (Slightly)
• PSA: 245.95000
• LogP: -0.99490

Thymidine 5’-Diphosphate Sodium Salt (~90%) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H371
• Warning Statement： P260
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-68/20/21/22
• Safety Instruction： S22; S36/37
• Hazardous Material Identification：
• Storage Condition：−20°C
• Risk Phrases：R20/21/22; R68/20/21/22
• Safety Term：Hazard Codes XnRisk Statements 20/21/22-68/20/21/22Safety Statements 22-36/37WGK Germany 1